Cas no 30462-34-1 (Theaflavin-3-gallate)

• Product Name: Theaflavin-3-gallate
• CAS No: 30462-34-1
• MF: C₃₆H₂₈O₁₆
• MW: 716.597931861877
• CID: 310037
• PubChem ID: 169167
• Update Time: 2024-10-30

Theaflavin-3-gallate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-[1-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• Benzoicacid, 3,4,5-trihydroxy-,2-[1-(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester, [2R-[2a(2R*,3R*),3a]]-
• Gallic acid, monoester with3,4,6-trihydroxy-1,8-bis(3,5,7-trihydroxy-2-chromanyl)-5H-benzocyclohepten-5-one(8CI)
• (-)-Theaflavin monogallate A
• Gallic acid, monoester with3,4,6-trihydroxy-1,8-bis(3a,5,7-trihydroxy-2a-chromanyl)-5H-benzocyclohepten-5-one
• Theaflavin 2A
• Theaflavin3-gallate
• Theaflavin monogallate
• Theaflavin monogallate A
• Theaflavin-3-gallate
• [(2R,3R)-5,7-dihydroxy-2-[3,4,5-trihydroxy-6-oxo-1-[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]benzo[7]annulen-8-yl]-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-[1-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-ox
• Theaflavin-3-Gallate(TF-3-G)
• THEAFLAVINE-3-GALLATE
• theaflavin-3'-O-gallate
• Theaflavin 2
• Theaflavin 3-O-gallate
• 3,4,5-Trihydroxybenzoic acid (2R,3R)-2-[1-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
• THEAFLAVINMONOGALLATES
• THEAFLAVINMONOGALLATEA
• THEAFLAVIN3GALLATE(3-ISOMER)
• 3,4,6-Trihydroxy-1-[(2S,3S)-3,5,7-trihydroxychroman-2-yl]-8-[(2R,3R)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyloxy)chroman-2-yl]-5H-benzocyclohepten-5-one
• CS-0008276
• [(2R,3R)-5,7-dihydroxy-2-[3,4,6-trihydroxy-5-oxo-1-[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]benzo[7]annulen-8-yl]-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• CHEMBL3039319
• SpecPlus_000279
• KBio1_001319
• AC-34091
• Benzoic acid, 3,4,5-trihydroxy-, 2-(1-(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester, (2R-(2alpha(2R*,3R*),3alpha))-
• DivK1c_006375
• Spectrum_000318
• BSPBio_001664
• SR-05000002777
• SCHEMBL13300897
• InChI=1/C36H28O16/c37-14-5-20(39)18-10-26(45)35(51-27(18)7-14)17-9-25(44)33(48)30-16(17)1-12(2-24(43)32(30)47)34-29(11-19-21(40)6-15(38)8-28(19)50-34)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)/t26-,29-,34-,35-/
• Spectrum3_000252
• NCGC00179102-01
• Spectrum2_000162
• KBio2_000798
• SDCCGMLS-0066974.P001
• UNII-S6469PF6TK
• S6469PF6TK
• HY-N0245
• Benzoic acid, 3,4,5-trihydroxy-, 2-[1-(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester, [2R-[2alpha(2R*,3R*),3alpha]]-
• KBio2_005934
• SR-05000002777-1
• KBioGR_002004
• SPBio_000023
• KBio2_003366
• SCHEMBL16909926
• KBioSS_000798
• CCG-38375
• Spectrum4_001542
• AS-79323
• GTPL12465
• Benzoic acid, 3,4,5-trihydroxy-, (2R,3R)-2-[1-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-8-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
• KBio3_001164
• Spectrum5_000104
• Gallic acid, monoester with 3,4,6-trihydroxy-1,8-bis(3alpha,5,7-trihydroxy-2alpha-chromanyl)-5H-benzocyclohepten-5-one

• MDL： N/A
• Inchi： 1S/C36H28O16/c37-14-5-20(39)18-10-26(45)35(51-27(18)7-14)17-9-25(44)33(48)30-16(17)1-12(2-24(43)32(30)47)34-29(11-19-21(40)6-15(38)8-28(19)50-34)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)/t26-,29-,34-,35-/m1/s1
• InChI Key： KMJPKUVSXFVQGZ-WQLSNUALSA-N
• SMILES： C(O[C@@H]1CC2=C(O)C=C(O)C=C2O[C@@H]1C1C=C(O)C(=O)C2=C(O)C(O)=CC([C@H]3OC4=CC(O)=CC(O)=C4C[C@H]3O)=C2C=1)(=O)C1=CC(O)=C(O)C(O)=C1

Computed Properties

• Exact Mass: 716.13800
• Monoisotopic Mass: 716.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 284A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.93
• Boiling Point: 1173.6°C at 760 mmHg
• Flash Point: 373.2±27.8 °C
• Refractive Index: 1.893
• Solubility: 溶于乙醇和甲烷
• PSA: 284.36000
• LogP: 3.46270
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 6.65±0.20(Predicted)

Theaflavin-3-gallate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Flavonoids
• Polyphenols